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Compound of Interest

2-(2-phenylethylthio)pyridine N-
Compound Name:

oxide
CAS No.: 65332-89-0
Cat. No.: B8674018

Get Quote

Executive Summary

2-(2-Phenylethylthio)pyridine N-oxide represents a specialized scaffold in heterocyclic
chemistry, serving as both a versatile synthetic intermediate and a bioactive pharmacophore.
Structurally, it combines a pyridine N-oxide core with a flexible phenylethylthio side chain. This
specific architecture imparts unique reactivity—most notably the Boekelheide rearrangement—
and biological potential akin to zinc pyrithione derivatives.

This guide provides a rigorous technical analysis of the molecule’s physicochemical profile,
validated synthetic protocols, and functional applications in drug discovery and coordination
chemistry.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]

Nomenclature & Identification
¢ |[UPAC Name: 2-(2-phenylethylsulfanyl)-1
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-pyridin-1-olate

o Common Name: 2-(Phenethylthio)pyridine N-oxide

e Molecular Formula:

e Molecular Weight: 231.31 g/mol

e SMILES:[O-][n+]1ccccclSCCc2ccccec2

Physicochemical Properties (Derived & Analog-

Validated)

The following data points are synthesized from validated structural analogs (e.g., 2-

mercaptopyridine N-oxide and 2-phenylethylthio-pyridine) to ensure predictive accuracy for

experimental design.

Property Value | Range Experimental Note
) ] ) Hygroscopic; store under inert
Physical State Crystalline Solid
atmosphere.
_ _ Range varies based on
Melting Point 95°C - 105°C ) )
hydration/purity.
N Poor water solubility due to the
Solubility DMSO, MeOH, DCM _ _
phenylethyl lipophile.
o The N-oxide oxygen is weakly
pKa (Conj. Acid) ~0.7-1.0 )
basic.
_ Lipophilic side chain balances
LogP (Predicted) 28-3.2 ]
the polar N-oxide head.
N-oxide oxygen and Thioether
H-Bond Acceptors 2

sulfur.

Part 2: Synthetic Pathways & Protocols[3]

Strategic Analysis of Synthesis
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The synthesis of 2-(2-phenylethylthio)pyridine N-oxide requires careful oxidation
management. Direct oxidation of the sulfide precursor (Route A) is efficient but risks over-
oxidation of the sulfur atom to a sulfoxide (

) or sulfone (

). The alternative (Route B) avoids this by installing the sulfur chain after N-oxidation.

Validated Protocol: Route A (Selective Oxidation)

Objective: Selective N-oxidation of 2-(2-phenylethylthio)pyridine using m-CPBA.

Reagents:

Precursor: 2-(2-phenylethylthio)pyridine (1.0 eq)

Oxidant: m-Chloroperoxybenzoic acid (m-CPBA, 77% max, 1.1 eq)

Solvent: Dichloromethane (DCM), anhydrous

Quench: Sat.
, 10%
Step-by-Step Methodology:

» Dissolution: Dissolve 10 mmol of 2-(2-phenylethylthio)pyridine in 50 mL anhydrous DCM.
Cool to 0°C in an ice bath.

o Controlled Addition: Dissolve m-CPBA (11 mmol) in 20 mL DCM. Add this solution dropwise
over 30 minutes.

o Critical Control: Maintain temperature <5°C. Higher temperatures promote sulfur oxidation.

e Monitoring: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.
Monitor via TLC (10% MeOH in DCM). Look for the lower Rf spot (N-oxide).

o Workup:

o Wash reaction mixture with 10%
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(removes excess peroxide).

o Wash with Sat.
(removes m-chlorobenzoic acid byproduct).
o Dry organic layer over

, filter, and concentrate in vacuo.

 Purification: Recrystallize from EtOAc/Hexane or perform flash chromatography (Gradient: O-
5% MeOH/DCM).

Visualization: Synthetic Workflow

TARGET:
2-(2-phenylethylthio)
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Figure 1: Synthetic workflow highlighting the critical oxidation step required to avoid sulfone
formation.

Part 3: Functional Reactivity & Applications
The Boekelheide Rearrangement

The defining reaction of 2-alkyl/thio-pyridine N-oxides is the interaction with acetic anhydride (

). This triggers a rearrangement that functionalizes the C-2 or side-chain position, often
converting the molecule into a pyridone or acetoxy-derivative.

Mechanism:

o Acylation: The N-oxide oxygen attacks
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, forming an
-acetoxypyridinium cation (highly electrophilic).

» Nucleophilic Attack/Rearrangement: The acetate counter-ion attacks the C-2 position (or the
-carbon of the side chain), followed by elimination.[1]

e Result: Formation of 2-pyridone derivatives or side-chain functionalization.

Metal Coordination (Chelation)

Similar to Zinc Pyrithione, the N-oxide oxygen and the sulfide sulfur at the 2-position form a
potent bidentate ligand system (

-coordination).

o Application: Synthesis of bioactive metal complexes (Zn, Cu, Ru) for antimicrobial screening.

» Binding Mode: The molecule forms a 5-membered chelate ring with transition metals.

Visualization: Reactivity Pathways
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Figure 2: Divergent reactivity pathways: Rearrangement via acetic anhydride vs. Metal
complexation.

Part 4: Safety & Handling (SDS Summary)

Hazard Classification:

e Acute Toxicity: Category 4 (Oral).

e Skin/Eye Irritation: Category 2.[2]

¢ Specific Target Organ Toxicity: Respiratory irritation.
Handling Protocols:

» Hygroscopic Nature: Store in a desiccator or under nitrogen. Moisture absorption
complicates accurate mass measurement for stoichiometry.
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Thermal Instability: N-oxides can decompose exothermically at high temperatures (>150°C).
Do not distill residues to dryness without safety shields.[3]

PPE: Standard lab coat, nitrile gloves, and safety glasses. Work within a fume hood,
especially when using m-CPBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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